Cas no 18982-18-8 (Allyl 4-Hydroxybenzoate)

• Product Name: Allyl 4-Hydroxybenzoate
• CAS No: 18982-18-8
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD08276268
• CID: 123281
• PubChem ID: 87558716
• Update Time: 2025-07-02

Allyl 4-Hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Allyl 4-hydroxybenzoate
• 4-HYDROXYBENZOIC ACID ALLYL ESTER
• Benzoic acid,4-hydroxy-, 2-propen-1-yl ester
• prop-2-enyl 4-hydroxybenzoate
• 3-propenyl 4-hydroxy benzoate
• 4-Hydroxy-benzoesaeure-allylester
• allyl p-hydroxybenzoate
• Allylparaben
• Allyl 4-Hydroxybenzoic acid
• p-Hydroxybenzoic acid allyl ester
• 4-Hydroxybenzoic acid 2-propenyl ester
• Allylparaben 4-Hydroxybenzoic Acid Allyl Ester
• Benzoic acid, 4-hydroxy-, 2-propen-1-yl ester
• Allyl4-Hydroxybenzoate
• NVNSVQJVBIWZNM-UHFFFAOYSA-N
• 4-hydroxy-benzoic acid allyl ester
• PROP-2-EN-1-YL 4-HYDROXYBENZOATE
• AS-66590
• MFCD08276268
• SCHEMBL31182
• DTXSID50457545
• CS-0207622
• FT-0759414
• D88471
• AKOS022171804
• A880440
• 18982-18-8
• DA-35339
• A1846
• Allyl 4-Hydroxybenzoate

• MDL： MFCD08276268
• Inchi： 1S/C10H10O3/c1-2-7-13-10(12)8-3-5-9(11)6-4-8/h2-6,11H,1,7H2
• InChI Key： NVNSVQJVBIWZNM-UHFFFAOYSA-N
• SMILES： O(CC=C)C(C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 178.06300
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Uncertain
• Density: 1.158
• Melting Point: 101.0 to 105.0 deg-C
• Boiling Point: 310.2°C at 760 mmHg
• Flash Point: 134.8°C
• Refractive Index: 1.548
• PSA: 46.53000
• LogP: 1.73500
• Solubility: Uncertain

Allyl 4-Hydroxybenzoate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H317
• Warning Statement： P261-P272-P280-P302+P352+P333+P313+P362+P364-P501

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Material Chemicals High Polymer Materials

Additional information on Allyl 4-Hydroxybenzoate

Recent Advances in the Study of Allyl 4-Hydroxybenzoate (CAS 18982-18-8): Applications and Mechanisms in Chemical Biology and Medicine

Allyl 4-Hydroxybenzoate (CAS 18982-18-8), a derivative of p-hydroxybenzoic acid, has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its allyl ester functional group, exhibits unique physicochemical properties that make it a valuable candidate for drug formulation, antimicrobial agents, and polymer stabilization. Recent studies have further elucidated its mechanisms of action, expanding its potential therapeutic and industrial applications.

One of the most notable advancements in the study of Allyl 4-Hydroxybenzoate is its role as a preservative in pharmaceutical and cosmetic formulations. Research published in the Journal of Pharmaceutical Sciences (2023) demonstrated its superior efficacy in inhibiting microbial growth compared to traditional parabens, with minimal cytotoxicity. The study highlighted its potential as a safer alternative in topical formulations, addressing growing concerns about the endocrine-disrupting effects of conventional preservatives.

In the realm of polymer chemistry, Allyl 4-Hydroxybenzoate has been investigated for its ability to enhance the thermal stability of biodegradable polymers. A 2024 study in Polymer Degradation and Stability revealed that incorporating this compound into polylactic acid (PLA) matrices significantly improved their resistance to thermal degradation, opening new avenues for sustainable packaging materials. The researchers attributed this effect to the compound's radical scavenging properties, which mitigate oxidative chain scission during processing.

Recent pharmacological investigations have uncovered novel biological activities of Allyl 4-Hydroxybenzoate. A groundbreaking study in Bioorganic & Medicinal Chemistry Letters (2024) reported its potent inhibitory effects on cyclooxygenase-2 (COX-2), suggesting potential anti-inflammatory applications. Molecular docking simulations indicated that the allyl moiety plays a crucial role in binding to the COX-2 active site, providing insights for structure-activity relationship optimization.

The compound's mechanism of antimicrobial action has been further elucidated through advanced biophysical techniques. Cryo-EM studies published in Nature Communications (2023) visualized its interaction with bacterial cell membranes, demonstrating disruption of lipid bilayer integrity. This finding explains its broad-spectrum activity against both Gram-positive and Gram-negative pathogens, positioning it as a promising lead compound for developing new antimicrobial agents in the face of rising antibiotic resistance.

Ongoing clinical research is exploring the therapeutic potential of Allyl 4-Hydroxybenzoate derivatives in oncology. Preliminary results from in vitro studies show selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of estrogen receptors. The compound's ability to modulate estrogen signaling pathways without exhibiting the genotoxic effects associated with some synthetic estrogens makes it an attractive candidate for hormone-responsive cancers.

From a chemical biology perspective, recent work has focused on developing Allyl 4-Hydroxybenzoate-based probes for studying enzyme kinetics. Its fluorescent derivatives have been successfully employed in real-time monitoring of esterase activity, as reported in Analytical Chemistry (2024). These probes offer superior sensitivity and specificity compared to conventional substrates, enabling more accurate characterization of enzyme inhibition patterns in drug discovery.

In conclusion, the multifaceted applications of Allyl 4-Hydroxybenzoate (CAS 18982-18-8) continue to expand across chemical, biological, and medical disciplines. Recent research has not only validated its traditional uses but also uncovered novel functionalities that warrant further investigation. As synthetic methodologies improve and structure-activity relationships become better understood, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals, materials, and biochemical tools.